Cas no 1799818-28-2 (3-(trifluoromethyl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole)

• Product Name: 3-(trifluoromethyl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole
• CAS No: 1799818-28-2
• MF: C₁₀H₁₇F₃N₂OSi
• MW: 266.335493803024
• CID: 5266500
• Update Time: 2026-03-09

3-(trifluoromethyl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole
• 3-(trifluoromethyl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole

• Inchi： 1S/C10H17F3N2OSi/c1-17(2,3)7-6-16-8-15-5-4-9(14-15)10(11,12)13/h4-5H,6-8H2,1-3H3
• InChI Key： HYPFEHHHYUWLOK-UHFFFAOYSA-N
• SMILES： N1(COCC[Si](C)(C)C)C=CC(C(F)(F)F)=N1

Additional information on 3-(trifluoromethyl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole

3-(Trifluoromethyl)-1-{[2-(Trimethylsilyl)ethoxy]methyl}-1H-pyrazole: A Comprehensive Overview

The compound 3-(Trifluoromethyl)-1-{[2-(Trimethylsilyl)ethoxy]methyl}-1H-pyrazole, identified by the CAS number 1799818-28-2, is a highly specialized organic molecule with significant applications in various fields, particularly in the realm of agrochemicals and pharmaceutical research. This compound is characterized by its unique structure, which incorporates a trifluoromethyl group, a trimethylsilyl-containing ethoxy substituent, and a pyrazole ring system. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of intense scientific interest.

The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, serves as the core structure of this compound. Pyrazoles are well-known for their versatility in organic synthesis and their ability to participate in various chemical reactions. The substitution pattern on the pyrazole ring plays a crucial role in determining the compound's reactivity and bioavailability. In this case, the trifluoromethyl group at position 3 introduces electron-withdrawing effects, enhancing the molecule's stability and potentially influencing its pharmacokinetic properties. Meanwhile, the ethoxy group at position 1, which is further substituted with a trimethylsilyl moiety, contributes to the molecule's solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a precursor for the development of novel agrochemicals. Its unique structure allows for efficient modification through various synthetic pathways, enabling researchers to explore its utility as an herbicide or fungicide. For instance, investigations into its ability to inhibit specific enzymes involved in plant metabolism have shown promising results, suggesting its potential role in crop protection.

In addition to its agricultural applications, this compound has also garnered attention in pharmaceutical research. The trifluoromethyl group is known to enhance drug-like properties such as lipophilicity and metabolic stability, which are critical for designing effective therapeutic agents. Furthermore, the trimethylsilyl group provides additional opportunities for functionalization, allowing researchers to tailor the molecule for specific biological targets.

From a synthetic perspective, the construction of this compound involves advanced techniques such as silylation reactions and nucleophilic substitutions. The incorporation of trimethylsilyl groups typically requires precise control over reaction conditions to ensure optimal yields and product purity. Researchers have employed various strategies to streamline the synthesis process, including one-pot reactions and microwave-assisted synthesis methods.

Recent advancements in computational chemistry have also contributed significantly to our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior under different chemical conditions. These computational tools have proven invaluable in guiding experimental designs and optimizing synthetic routes.

Moreover, environmental considerations have become increasingly important in evaluating compounds like this one. Studies on its biodegradability and ecological impact are essential for ensuring sustainable use in agricultural applications. Preliminary data indicate that under controlled conditions, this compound exhibits moderate biodegradability; however, further research is required to fully assess its environmental footprint.

In conclusion, 3-(Trifluoromethyl)-1-{[2-(Trimethylsilyl)ethoxy]methyl}-1H-pyrazole stands out as a versatile molecule with significant potential across multiple domains. Its unique structural features make it an attractive candidate for both agrochemical and pharmaceutical applications. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing modern science and technology.